Cas no 1402166-72-6 (4-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)benzonitrile)

4-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)benzonitrile is a boronic ester derivative featuring a pyrazole core and a benzonitrile substituent. This compound is primarily utilized as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures. The presence of the tetramethyl dioxaborolane group enhances stability and handling under ambient conditions, while the pyrazole moiety offers regioselective functionalization potential. Its benzonitrile group further expands reactivity for downstream modifications. This reagent is particularly valuable in pharmaceutical and materials science research, where precise boron-based coupling reactions are required. Its well-defined structure ensures consistent performance in palladium-catalyzed transformations.

4-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)benzonitrile structure

1402166-72-6 structure

Product Name:4-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)benzonitrile

CAS No:1402166-72-6

MF:C₁₆H₁₈BN₃O₂

MW:295.144023418427

MDL:MFCD21099763

CID:2092510

PubChem ID:66520914

Update Time:2025-11-02

4-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)benzonitrile
- Benzonitrile, 4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]-
- 1402166-72-6
- (1-(4-Cyanophenyl)-1H-pyrazol-4-yl)boronic acid pinacol ester
- CS-0334210
- CGC16672
- DTXSID001131840
- AS-3234
- A1-34019
- AKOS015946205
- MFCD21099763
- 4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]benzonitrile
- 4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]benzonitrile
- DB-195259
- MDL： MFCD21099763
- Inchi： 1S/C16H18BN3O2/c1-15(2)16(3,4)22-17(21-15)13-10-19-20(11-13)14-7-5-12(9-18)6-8-14/h5-8,10-11H,1-4H3
- InChI Key： ZTSAIKWBNYCVCE-UHFFFAOYSA-N
- SMILES： O1B(C2C=NN(C3C=CC(C#N)=CC=3)C=2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 295.1492070g/mol
Monoisotopic Mass: 295.1492070g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 2
Complexity: 449
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 60.1Å²

4-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM135134-1g	4-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)benzonitrile	1402166-72-6	95 %	1g	$510	2021-08-05
TRC	T303120-10mg	4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)benzonitrile	1402166-72-6		10mg	$ 50.00	2022-06-02
TRC	T303120-50mg	4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)benzonitrile	1402166-72-6		50mg	$ 160.00	2022-06-02
TRC	T303120-100mg	4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)benzonitrile	1402166-72-6		100mg	$ 250.00	2022-06-02
Chemenu	CM135134-1g	4-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)benzonitrile	1402166-72-6	95%+	1g	$566	2023-01-19
Alichem	A049005183-1g	4-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)benzonitrile	1402166-72-6	95%	1g	$495.00	2022-04-02
eNovation Chemicals LLC	Y0988905-5g	4-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)benzonitrile	1402166-72-6	95%	5g	$1100	2024-08-02
1PlusChem	1P001CLV-100mg	Benzonitrile, 4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]-	1402166-72-6	95%	100mg	$91.00	2024-06-21
1PlusChem	1P001CLV-250mg	Benzonitrile, 4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]-	1402166-72-6	95%	250mg	$141.00	2024-06-21
1PlusChem	1P001CLV-1g	Benzonitrile, 4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]-	1402166-72-6	95%	1g	$335.00	2024-06-21